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Oxine-Copper Application Notes

Oxine-copper is an organic copper fungicide with protective and curative effects, used against angular leaf

spot and other bacterial and fungal diseases [1] [2]. Its multi-site activity and slow release of copper ions

provide broad-spectrum control with low phytotoxicity risk compared to inorganic coppers [2] [3].

Table 1: Registered Oxine-Copper Application Rates for Angular Leaf Spot and Related Diseases

Crop Target Disease
Formulation &
Concentration

Recommended
Dosage

Application
Method

Cucumber Bacterial Angular
Leaf Spot [1] [4]

40% SC [2] 0.75 - 1.05 L/ha [2] Foliar spray
[2]

Melons (e.g.,
Watermelon)

Angular Leaf
Spot [2]

40% SC [2] 750 - 1000 times
dilution [2]

Foliar spray
[2]

Mango Angular Leaf
Spot [2] [4]

40% SC [2] 1000 - 1500 times
dilution [2]

Foliar spray
[2]
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Crop Target Disease
Formulation &
Concentration

Recommended
Dosage

Application
Method

Cucumber Target Spot,

Bacterial Angular
Leaf Spot [4]

40% Fluopyram ·

Oxine-copper SC (8% +
32%) [4]

750 - 1500 times

dilution [4]

Foliar spray

[4]

General Application Guidelines:

Timing: Begin applications before disease onset or at the first sign of infection. For optimal control in

field conditions, apply during favorable disease conditions (warm, humid weather) [5].
Intervals: Repeat applications every 7 to 14 days, depending on disease pressure and weather

conditions [3].
Coverage: Ensure thorough and even spray coverage on all above-ground plant parts, including

leaves and fruit [3].
Precautions: Do not apply when leaves are wet, and avoid using overhead irrigation if possible to

reduce disease spread [5]. Exercise caution with stone fruit crops (e.g., peaches, plums) and
cabbage, and conduct a phytotoxicity test before widespread use [2].

Experimental Protocols

Residue Dissipation and Analytical Methodology

This protocol is based on a study investigating oxine-copper on cucumber and watermelon [1].

Sample Collection: Collect plant samples randomly from the field using a checkerboard pattern. For
dissipation studies, collect samples at 0 (2 hours after application), 1, 3, 5, and 7 days for cucumber,

and 0, 3, 7, 14, and 21 days for watermelon. For terminal residue, collect at harvest times [1].
Sample Preparation: Homogenize at least 2 kg of sample and store at -20°C until analysis [1].

Extraction (QuEChERS method):
Weigh 10 g of homogenized sample into a 50 mL centrifuge tube.

Add 20 mL of acetonitrile and centrifuge at 2500 rpm for 3 minutes.
Add 3 g NaCl and 2 g MgSO₄, shake at 2500 rpm for 3 minutes, and centrifuge at 4000 rpm for

3 minutes [1].
Purification (dSPE):

Transfer 1.5 mL of the extraction solution into a 2 mL centrifuge tube containing a mixture of 50
mg PSA and 150 mg MgSO₄.
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Shake at 2500 rpm for 5 minutes and centrifuge at 10,000 rpm for 2 minutes.

Dilute the supernatant five times with acetonitrile and filter through a 0.22 μm organic filter prior
to analysis [1].

Instrumental Analysis (UPLC-MS/MS):
Column: Waters ACQUITY UPLC BEH HILIC (2.1 mm × 50 mm, 1.7 μm).

Mobile Phase: Gradient elution with 0.1% formic acid in deionized water and acetonitrile.
Flow Rate: 0.30 mL/min.

Injection Volume: 1 μL.
Detection: MS/MS with electrospray ionization (ESI) in negative ion mode and Multiple

Reaction Monitoring (MRM) [1].
Method Validation: The method demonstrated good linearity (R² ≥ 0.9980), accuracy (recoveries of

75.5–95.8%), precision (Relative Standard Deviation of 2.27–8.26%), and sensitivity (Limit of
Quantification of 0.01 mg/kg) [1].

The following diagram illustrates the workflow for the QuEChERS sample preparation and UPLC-MS/MS

analysis.
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Homogenized Sample (10 g)

Extract with 20 mL Acetonitrile
Centrifuge (2500 rpm, 3 min)

Add 3g NaCl + 2g MgSO₄

Shake & Centrifuge

Collect Supernatant

dSPE Clean-up:
Add PSA + MgSO₄

Shake & Centrifuge

Dilute Supernatant
(5x with Acetonitrile)

Filter (0.22 μm)

UPLC-MS/MS Analysis
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Dietary Risk Assessment Protocol
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A standard dietary risk assessment can be performed using residue trial data and toxicological reference

values.

Calculate Estimated Daily Intake (EDI): EDI = [STMR] × [Food Consumption] / [Body Weight] [1].
Determine Acceptable Daily Intake (ADI): The ADI is a toxicological threshold obtained from

regulatory authorities.
Calculate Risk Probability (RQ): RQ = (EDI / ADI) × 100% [1].

Risk Characterization: An RQ value of less than 100% indicates that the long-term dietary risk is
acceptable. The study on cucumber and watermelon reported an RQ of 64.11%, suggesting no

significant health risk to the general population from oxine-copper residues [1].

The logical flow of the dietary risk assessment is summarized below.

Residue Trial Data
(e.g., STMR)

Calculate
Estimated Daily Intake (EDI)

Food Consumption Data Body Weight

Toxicological Reference
(e.g., ADI)

Calculate
Risk Quotient (RQ)

Characterize Risk
(RQ < 100% = Acceptable)

Click to download full resolution via product page

Key Findings & Conclusions

Dissipation & Residues: Oxine-copper degrades in a first-order kinetic pattern. Half-lives are 1.77–
2.11 days in cucumber and 3.57–4.68 days in watermelon. Terminal residues are generally low

(<0.01–0.264 mg/kg in cucumber and <0.01–0.0641 mg/kg in watermelon) [1].
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Dietary Risk: The estimated long-term dietary risk probability (RQ) of 64.11% is below 100%,

indicating that oxine-copper use on cucumber and watermelon at recommended doses poses an
acceptable risk to consumers [1].

Efficacy & Safety: When applied according to label recommendations, oxine-copper is an effective
and rational tool for managing angular leaf spot, with a favorable environmental and toxicological

profile.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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